Cas no 86525-68-0 (Hexane, 1-chloro-2-methyl-)

• Product Name: Hexane, 1-chloro-2-methyl-
• CAS No: 86525-68-0
• MF: C₇H₁₅Cl
• MW: 134.647001504898
• CID: 4257039
• PubChem ID: 523771
• Update Time: 2025-04-24

Hexane, 1-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-chloro-2-methyl-
• EN300-674038
• 1-chloro-2-methylhexane
• 86525-68-0
• SCHEMBL3963251
• Hexane, 1-chloro-2-methyl
• AKOS006374222
• cis-1-Chlor-2-methylhexan

• Inchi： 1S/C7H15Cl/c1-3-4-5-7(2)6-8/h7H,3-6H2,1-2H3
• InChI Key： VVROFNMTCHTDES-UHFFFAOYSA-N
• SMILES： ClCC(C)CCCC

Computed Properties

• Exact Mass: 134.0862282g/mol
• Monoisotopic Mass: 134.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides